Cas no 2228188-08-5 (5-(cyclopentylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(cyclopentylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228188-08-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5570421
• PubChem ID: 165596946
• Update Time: 2023-07-11

5-(cyclopentylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1822817
• 5-(cyclopentylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2228188-08-5

• Inchi： 1S/C11H16N2O2/c1-13-10(6-8-4-2-3-5-8)9(7-12-13)11(14)15/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： XTGYRBHGETXQRJ-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1CC1CCCC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų